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Compound of Interest

Compound Name: 16-Hydroxyhexadecan-2-one

CAS No.: 421576-50-3

Cat. No.: B14234066

Get Quote

Executive Summary & Immediate Action
16-Hydroxyhexadecan-2-one is a long-chain aliphatic keto-alcohol used primarily as a

research intermediate or reference standard.[1] Unlike short-chain ketones (e.g., acetone), it is

non-volatile and typically exists as a waxy solid at room temperature.

Core Disposal Directive:

Do NOT dispose of down the drain.

Do NOT mix with strong oxidizing agents (e.g., chromic acid, permanganates) due to the risk

of exothermic oxidation of the terminal alcohol or ketone functionality.

Primary Route: High-temperature incineration via a licensed chemical waste contractor.[1]

Chemical Identity & Hazard Profile
Understanding the physicochemical properties is the first step in a self-validating disposal

workflow.[1]
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Parameter Data Operational Implication

Chemical Name 16-Hydroxyhexadecan-2-one Target compound

CAS Number 421576-50-3
Unique identifier for waste

manifests

Molecular Formula C₁₆H₃₂O₂
High carbon content; excellent

fuel for incineration

Physical State Solid (Waxy/Crystalline)
Requires solid waste

segregation unless dissolved

Solubility
Low (Water); High (DCM,

Methanol)

Use organic solvents for

cleaning glassware

Flash Point >100°C (Predicted)
Low flammability risk as a pure

solid

Reactivity
Incompatible with Strong

Oxidizers

Segregate from nitric acid,

perchlorates, etc.[1][2]

Technical Insight: The molecule contains a terminal hydroxyl group (-OH) and a ketone group

(C=O). While chemically stable, the terminal alcohol is susceptible to oxidation. Disposal

streams containing strong oxidizers must be avoided to prevent uncontrolled reactions [1].

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable for expired shelf-life stocks or excess solid material.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1]

Labeling: Affix a hazardous waste label.
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Constituents: "16-Hydroxyhexadecan-2-one"[1][3]

Hazard Class: "Non-Regulated Organic Solid" (unless mixed with hazardous solvents).

Note: Many institutions default to "Irritant" for precautionary handling.[1]

Segregation: Place the container in the Solid Organic Waste stream.

Verification: Ensure the lid is tightly sealed and the exterior is free of residue.

Protocol B: Liquid Waste (Solutions)
Applicable for reaction mixtures or mother liquors containing the compound.

Solvent Identification: Identify the primary solvent (e.g., Dichloromethane, Methanol).

Stream Selection:

Halogenated Solvent Stream: If dissolved in DCM, Chloroform, etc.

Non-Halogenated Solvent Stream: If dissolved in Methanol, Ethanol, Ethyl Acetate.

Concentration Limit: If the concentration of 16-Hydroxyhexadecan-2-one exceeds 10% w/v,

note this on the waste tag to alert the disposal facility of high solid content potential upon

evaporation.

Precipitation Check: Ensure the compound does not precipitate and clog the waste container

opening. If precipitation occurs, re-dissolve or treat as solid waste.

Protocol C: Contaminated Debris
Applicable for gloves, weigh boats, and paper towels.

Collection: Collect in a clear, 6-mil polyethylene bag or a dedicated solid waste drum.

Classification: Treat as Trace-Contaminated Solid Debris.

Disposal: Incineration.

Decision Logic & Workflow
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The following diagram illustrates the decision matrix for disposing of 16-Hydroxyhexadecan-2-
one, ensuring the material ends up in the correct waste stream based on its physical state and

solvent matrix.
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Figure 1: Decision tree for the segregation and disposal of 16-Hydroxyhexadecan-2-one
waste.

Safety & Spill Management
While 16-Hydroxyhexadecan-2-one is not classified as acutely toxic, standard laboratory

hygiene is non-negotiable.[1]

Personal Protective Equipment (PPE)
Gloves: Nitrile rubber (0.11 mm minimum thickness) provides adequate splash protection.

Eyes: Safety glasses with side shields.

Respiratory: If handling large quantities of fine powder, use a N95 particulate respirator to

prevent inhalation of dust.

Spill Cleanup Procedure
Isolate: Demarcate the area.

Contain:

Solid Spill: Do not sweep dry if dust generation is likely. Use a wet wipe or damp paper

towel to collect the solid.

Liquid Spill: Absorb with vermiculite or a universal spill pad.

Clean: Wipe the surface with Ethanol or Isopropanol to remove the waxy residue.

Dispose: Place all cleanup materials into the Contaminated Debris bag (Protocol C).

Regulatory Framework (US Focus)
RCRA Classification: This compound is not a listed hazardous waste (P or U list) under 40

CFR 261.33. However, if mixed with ignitable solvents (Flash point <60°C), the mixture

becomes a D001 (Ignitable) hazardous waste [2].

TSCA: Ensure the chemical is listed on your facility's chemical inventory if applicable.
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Local EHS: Always consult your institution's Environmental Health & Safety (EHS) officer, as

local regulations may be stricter than federal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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